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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the magnetic properties of
cobalt(ll) bromide (CoBrz), a compound of significant interest in various chemical and material
science applications. This document outlines the fundamental magnetic characteristics of
CoBr2, presents detailed experimental methodologies for its magnetic susceptibility
measurement, and offers a curated summary of its magnetic data.

Introduction to the Magnetism of Cobalt(ll) Bromide

Cobalt(ll) bromide is an inorganic compound that exists as a green crystalline solid in its
anhydrous form.[1] The magnetic properties of CoBrz are primarily dictated by the electron
configuration of the cobalt(ll) ion. As a d” metal ion, Co(ll) complexes can exist in either high-
spin or low-spin states, which significantly influences their magnetic behavior. In the case of
cobalt(ll) bromide, the cobalt ion is in a high-spin state, leading to the presence of unpaired
electrons and thus paramagnetic character at room temperature.[2]

At lower temperatures, cobalt(ll) bromide exhibits a transition to an antiferromagnetic state.[2]
This behavior is a result of the magnetic moments of adjacent Co(ll) ions aligning in an
antiparallel fashion. The temperature at which this transition occurs is known as the Néel
temperature. Theoretical studies suggest a transition temperature of approximately 100 K for a
two-dimensional CoBr2 monolayer.[3][4]
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Quantitative Magnetic Data

The magnetic properties of cobalt(ll) bromide have been investigated through various
experimental and theoretical methods. The following table summarizes key quantitative data
regarding its magnetic susceptibility and related parameters.

Magnetic .
Value Method/Conditions Reference
Parameter

Molar Magnetic
o +13000-10~° cm3/mol Room Temperature [1]
Susceptibility (x)

Rhombohedral, P-
Crystal Structure - [1]
3ml

Magnetic Ordering Antiferromagnetic Low Temperature [2]

DFT+U and DMFT
~100 K calculations for [31[4]

Theoretical Transition

Temperature (Tc) |
monolayer

Experimental Protocols for Magnetic Susceptibility
Measurement

The determination of the magnetic susceptibility of a solid sample like cobalt(ll) bromide can be
accomplished using several well-established techniques. The Gouy method is a classic and
instructive technique, while SQUID (Superconducting Quantum Interference Device)
magnetometry offers higher sensitivity and temperature control.

Gouy Method: A Detailed Protocol

The Gouy method is a straightforward and historically significant technique for measuring
magnetic susceptibility. It relies on measuring the apparent change in mass of a sample when it
is placed in a magnetic field.[5][6][7]

Apparatus:

» Gouy Balance (analytical balance with a hook for suspending the sample)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Cobalt(II)_bromide
https://en.wikipedia.org/wiki/Cobalt(II)_bromide
https://en.wikipedia.org/wiki/Cobalt
https://discovery.dundee.ac.uk/files/119399014/2101.11417.pdf
https://www.researchgate.net/publication/351524766_Importance_of_electronic_correlations_for_the_magnetic_properties_of_the_two-dimensional_ferromagnet_CoBr_2
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/04%3A_Experimental_Techniques/4.14%3A_Magnetism/4.14.04%3A_Magnetic_Susceptibility_Measurements
https://www.holmarc.com/magnetic_susceptibility_gouy.php
https://en.wikipedia.org/wiki/Gouy_balance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Electromagnet with a power supply

e Gouy tube (a long, cylindrical tube of uniform cross-section)
o Digital Gaussmeter

» Calibrant (e.g., HJCo(SCN)4)

e Mortar and pestle

e Spatula

e Analytical balance

Procedure:

e Sample Preparation:

o Grind the anhydrous cobalt(ll) bromide into a fine, uniform powder using a mortar and
pestle. This ensures homogeneous packing in the Gouy tube.

o Carefully pack the powdered sample into the Gouy tube to a known, uniform height.
Ensure the packing is compact and free of air pockets.

¢ Mass Measurements:

o Weight of the empty tube (m1): Weigh the clean, empty Gouy tube on the analytical
balance.

o Weight of the tube with sample (mz): Weigh the Gouy tube containing the packed cobalt(Il)
bromide sample.

o Mass of the sample (m): Calculate the mass of the sample by subtracting the weight of the
empty tube from the weight of the filled tube (m = m2 - ma1).

o Gouy Balance Measurements:
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[e]

o

o

Suspend the empty Gouy tube from the hook of the Gouy balance so that the bottom of
the tube is positioned in the center of the magnetic field and the top is outside the field.

Reading of the empty tube without magnetic field (Ro): Record the balance reading for the
empty tube with the electromagnet turned off.

Reading of the empty tube with magnetic field (R): Turn on the electromagnet to a specific,
constant current and record the new balance reading.

Suspend the Gouy tube filled with the cobalt(Il) bromide sample in the same position.

Reading of the filled tube without magnetic field (R'o): Record the balance reading for the
filled tube with the electromagnet turned off. This should correspond to the initial mass
measurement.

Reading of the filled tube with magnetic field (R'): Apply the same magnetic field as before
and record the new balance reading.

o Calibration:

Repeat the entire procedure with a known calibrant, such as HgCo(SCN)4, to determine
the balance constant.

e Calculations:

The mass susceptibility (xg) of the sample can be calculated using the change in apparent
mass and the known susceptibility of the calibrant. The molar susceptibility (xm) is then
obtained by multiplying the mass susceptibility by the molar mass of CoBr-.

SQUID Magnetometry

For more precise and temperature-dependent measurements, SQUID magnetometry is the
preferred method.[8][9]

General Procedure:

o Sample Preparation: A small, accurately weighed amount of the powdered CoBr2 sample
(typically a few milligrams) is placed in a gelatin capsule or a similar sample holder.[9]
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e Mounting: The sample holder is mounted on the end of a sample rod.

e Measurement: The sample is introduced into the SQUID magnetometer. The instrument
measures the magnetic moment of the sample as a function of temperature and applied
magnetic field.

o Temperature-Dependent Susceptibility (x vs. T): The magnetic moment is measured at a
constant, low applied magnetic field while the temperature is varied.

o Field-Dependent Magnetization (M vs. H): The magnetic moment is measured at a
constant temperature while the applied magnetic field is swept through a range of values.

Visualizing Experimental and Logical Relationships

To clarify the workflow and the fundamental principles, the following diagrams are provided.
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Caption: Workflow for Gouy Method Measurement.
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Caption: Temperature-Dependent Magnetic Behavior of CoBr-.

Conclusion

This technical guide has provided a detailed overview of the magnetic susceptibility of cobalt(ll)
bromide. The quantitative data presented in a structured format, along with the comprehensive
experimental protocols, offer valuable resources for researchers and professionals in related
fields. The provided diagrams visually summarize the experimental workflow and the
fundamental magnetic properties of CoBrz, facilitating a deeper understanding of this important
inorganic compound. Further research utilizing advanced techniques like SQUID magnetometry
will continue to refine our understanding of the complex magnetic behavior of cobalt(ll) bromide
and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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